N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-3,4-dimethoxybenzamide

• IUPAC Name: N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-3,4-dimethoxybenzamide
• InChI: InChI=1S/C20H22N2O5S/c1-6-22-17-14(25-3)9-10-15(26-4)18(17)28-20(22)21-19(23)12-7-8-13(24-2)16(11-12)27-5/h7-11H,6H2,1-5H3
• InChI Key: DSYUHJBRVWOERS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2SC1=NC(=O)C3=CC(=C(C=C3)OC)OC)OC)OC
• Molecular Formula: C20H22N2O5S
• Molecular Weight: 402.5 g/mol

Description

The compound “N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-3,4-dimethoxybenzamide” is a chemical compound, but there is limited information available about it.

Scientific Research Applications

Quantum-Chemical Calculations and Molecular Structures

• Quantum-Chemical Analysis : N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-3,4-dimethoxybenzamide and related compounds have been studied for their quantum-chemical properties. Research demonstrates the capability of these compounds to form π-stacking dimers and tetramers, with varying energies and absorption band shifts depending on their mutual orientations (Avakyan, Shapiro, & Alfimov, 2014).

• Structural Analysis : The structure of related benzothiazole compounds has been confirmed through various analytical techniques like IR, 1H-NMR, 13C-NMR, and EI-MS spectral analysis, providing valuable insights into their molecular configuration (عبدالله محمد عسيري & سلمان أحمد خان, 2010).

Synthesis and Chemical Reactions

• Synthesis of Derivatives : There's research on synthesizing derivatives of related benzothiazole compounds and their characterizations. This includes creating compounds with potential antimicrobial activity and docking studies (Spoorthy, Kumar, Rani, & Ravindranath, 2021).

• Photolysis and Environmental Degradation : The photolysis of similar benzamide compounds in different environmental conditions has been studied. This research is crucial in understanding the environmental fate and transformation of such chemicals (Mamouni, Schmitt, Mansour, & Schiavon, 1992).

Biological and Medicinal Applications

• Antiproliferative Activity : Studies on N-1,3-benzothiazol-2-ylbenzamide derivatives have revealed significant antiproliferative activity on human liver hepatocellular carcinoma and breast cancer cell lines. Some compounds demonstrate a pronounced inhibitory effect on cell growth, particularly towards certain cancer cell lines, indicating their potential as cancer therapeutic agents (Corbo et al., 2016).

• Anticancer Agent Synthesis : The synthesis of new benzothiazole acylhydrazones, exhibiting potential as anticancer agents, demonstrates the therapeutic potential of these compounds. Their activity against various cancer cell lines has been evaluated, highlighting their significance in medical research (Osmaniye et al., 2018).